511-09-1

alpha-Ergocryptine

In Stock

• CAS RN:
• 511-09-1

• Formula:
• C32H41N5O5

• InChI:
• InChI=1S/C32H41N5O5/c1-17(2)12-25-29(39)36-11-7-10-26(36)32(41)37(25)30(40)31(42-32,18(3)4)34-28(38)20-13-22-21-8-6-9-23-27(21)19(15-33-23)14-24(22)35(5)16-20/h6,8-9,13,15,17-18,20,24-26,33,41H,7,10-12,14,16H2,1-5H3,(H,34,38)/t20-,24-,25+,26+,31-,32+/m1/s1

• InChIKey:
• YDOTUXAWKBPQJW-NSLWYYNWSA-N

• Alpha-ergocryptine is ergotaman bearing hydroxy, isopropyl, and 2-methylpropyl groups at the 12', 2' and 5' positions, respectively, and oxo groups at positions 3', 6', and 18. It is a natural ergot alkaloid. Ergocryptine discussed in the literature prior to 1967, when beta-ergocryptine was separated from alpha-ergocryptine, is now referred to as alpha-ergocryptine. It derives from a hydride of an ergotaman.

(Z)-ethyl 2-((2-((6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate

In Stock

• CAS RN:
• 929511-09-1

• Formula:
• C22H19BrO7

• InChI:
• InChI=1S/C22H19BrO7/c1-3-27-22(25)12(2)29-16-4-5-17-18(9-16)30-19(20(17)24)8-13-6-15(23)7-14-10-26-11-28-21(13)14/h4-9,12H,3,10-11H2,1-2H3/b19-8-

• InChIKey:
• DNWAHDYBHAFBHN-UWVJOHFNSA-N

• (Z)-ethyl 2-((2-((6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate is a useful research compound. Its molecular formula is C22H19BrO7 and its molecular weight is 475.291. The purity is usually 95%.

5,6-dichloro-N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide

Usually In Stock

• CAS RN:
• 1153511-09-1

• Formula:
• C13H12Cl2N2O2

• InChI:
• InChI=1S/C13H12Cl2N2O2/c1-8-3-4-10(19-8)7-17(2)13(18)9-5-11(14)12(15)16-6-9/h3-6H,7H2,1-2H3

• InChIKey:
• SNOFLHSCIDSPJZ-UHFFFAOYSA-N

• 5,6-dichloro-N-methyl-N-[(5-methylfuran-2-yl)methyl]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C13H12Cl2N2O2 and its molecular weight is 299.15. The purity is usually 95%.